Cas no 870778-99-7 (2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid)

• Product Name: 2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid
• CAS No: 870778-99-7
• Molecular Formula: C₁₃H₁₀BO₃F₂Cl
• Molecular Weight: 298.4775
• MDL: MFCD08276771
• CID: 828015
• PubChem ID: 24883824

2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid Properties

Names and Identifiers

• (3-((2-Chlorobenzyl)oxy)-2,6-difluorophenyl)boronic acid
• [3-[(2-chlorophenyl)methoxy]-2,6-difluorophenyl]boronic acid
• 2,6-DIFLUORO-3-(2'-CHLOROBENZYLOXY)PHEN
• 2,6-Difluoro-3-(2-chlorobenzyloxy)phenylboronic acid
• 2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic acid
• BP-12138
• CS-0175248
• C13H10BClF2O3
• 870778-99-7
• SCHEMBL2560928
• MFCD08276771
• (3-((2-Chlorobenzyl)oxy)-2,6-difluorophenyl)boronicacid
• {3-[(2-Chlorophenyl)methoxy]-2,6-difluorophenyl}boronic acid
• 2,6-DIFLUORO-3-(2'-CHLOROBENZYLOXY)PHEN&
• AKOS015888513
• BS-22818
• A862874
• DTXSID30584646
• 2,6-Difluoro-3-(2''-chlorobenzyloxy)phenylboronic Acid
• 3-[(2-CHLOROPHENYL)METHOXY]-2,6-DIFLUOROPHENYLBORONIC ACID
• {3-[(2-Chlorobenzyl)oxy]-2,6-difluorophenyl}boronic acid

• MDL： MFCD08276771
• InChIKey： VJXYERSPXBFRTA-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H10BClF2O3/c15-9-4-2-1-3-8(9)7-20-11-6-5-10(16)12(13(11)17)14(18)19/h1-6,18-19H,7H2
• SMILES： C1=CC=C(C(=C1)COC2=C(C(=C(C=C2)F)B(O)O)F)Cl

Computed Properties

• Exact Mass: 298.03800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 298.038
• Heavy Atom Count: 20
• Complexity: 311
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• LogP: 1.87700
• PSA: 49.69000
• Refractive Index: 1.575
• Boiling Point: 465.3°C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 235.2°C
• Color/Form: Not available
• Density: 1.42

2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers